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Compound of Interest

Compound Name: Ethyl 2-hydroxyisobutyrate

Cat. No.: B1328902

An In-depth Technical Guide to Ethyl 2-
hydroxyisobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethyl 2-hydroxyisobutyrate, a key organic compound with applications in
various scientific fields, including pharmaceuticals and materials science.[1] This document
details its characteristics, synthesis, and safety protocols to support its effective and safe use in
research and development.

Chemical Identity and Physical Properties

Ethyl 2-hydroxyisobutyrate, also known as ethyl 2-hydroxy-2-methylpropanoate, is a clear,
colorless liquid.[1][2] It is recognized for its role as a solvent for nitrocellulose and cellulose
acetate and as an intermediate in organic synthesis.[1]

Table 1: Physical and Chemical Properties of Ethyl 2-hydroxyisobutyrate
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Property Value Source(s)
Molecular Formula CeH1203 [21[3114]
Molecular Weight 132.16 g/mol [2][3]
CAS Number 80-55-7 [2][5]
Appearance Colorle'ss t.o Almost Colorless (2]
Clear Liquid
Boiling Point 149-150 °C [1][3]
Melting Point 78 °C [1]
Density 0.965 - 0.98 g/mL at 25 °C [11[3]
Refractive Index (n20/D) 1.408 [1][3]
Flash Point 41-44 °C (111-112 °F) [1][3]
Purity >98.0% (GC)

Spectroscopic Data

Spectroscopic analysis is crucial for the verification and characterization of Ethyl 2-
hydroxyisobutyrate. The following tables summarize its key spectral data.

Table 2: tH NMR Spectroscopic Data (300MHz, CDCIs3)[2]

Chemical Shift ()

Multiplicity Integration Assignment
Ppm
1.26 Triplet () 3H -OCH2CHs
1.39 Singlet (s) 6H -C(CHs)20H
3.16 Broad Singlet (bs) 1H -OH
4.19 Quartet (q) 2H -OCH2CHs

Table 3: 13C NMR Spectroscopic Data (75MHz, CDClI3)[2]
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Chemical Shift (8) ppm Assighment
14.2 -OCH2CHs
27.2 -C(CHs)20H
61.8 -OCHz2CHs
72.0 -C(CHs)20H
177.5 C=0

Table 4: Infrared (IR) Spectroscopic Data (neat)[2]

Wavenumber (cm~?)

Assignment

3056 C-H stretch (sp?)
2984 C-H stretch (sp?)
1725 C=0 stretch (ester)
1264 C-O stretch
1181 C-O stretch

Table 5: Mass Spectrometry Data
m/z Assighment
155.1 [M+Na]*

Diagram 1: Key Spectroscopic Correlations for Ethyl 2-hydroxyisobutyrate
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Ethyl 2-hydroxyisobutyrate
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Caption: Correlation of functional groups in Ethyl 2-hydroxyisobutyrate with their NMR and IR
signals.

Chemical Reactivity and Stability
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Ethyl 2-hydroxyisobutyrate is stable under normal conditions.[5] It is a flammable liquid and
vapor.[5] Incompatible materials include strong oxidizing agents and strong bases.[5]
Hazardous decomposition products include carbon monoxide and carbon dioxide.[5]

Experimental Protocol: Synthesis of Ethyl 2-
hydroxyisobutyrate

The following protocol describes the synthesis of Ethyl 2-hydroxyisobutyrate via Fischer
esterification of 2-hydroxyisobutyric acid with ethanol.[2]

Materials:

2-hydroxyisobutyric acid (5.0g, 48mmol)

Ethanol (100mL)

Concentrated sulfuric acid (130pL, 2.4mmol)

Dichloromethane

Anhydrous magnesium sulfate

Water

Equipment:

¢ Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:
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To a solution of 2-hydroxyisobutyric acid in ethanol in a round-bottom flask, add concentrated
sulfuric acid.

Heat the mixture at reflux for 24 hours.

After cooling, remove the solvent under reduced pressure using a rotary evaporator.
Dissolve the residue in water.

Extract the aqueous solution with dichloromethane (3 x 50mL).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter and concentrate the solution to obtain the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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